Cas no 79491-58-0 (1,2-Naphthalenedione,7-methyl-3-(1-methylethyl)-8-(4-methyl-4-penten-1-yl)-)

• Product Name: 1,2-Naphthalenedione,7-methyl-3-(1-methylethyl)-8-(4-methyl-4-penten-1-yl)-
• CAS No: 79491-58-0
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 565073
• PubChem ID: 157301
• Update Time: 2025-04-19

1,2-Naphthalenedione,7-methyl-3-(1-methylethyl)-8-(4-methyl-4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedione,7-methyl-3-(1-methylethyl)-8-(4-methyl-4-penten-1-yl)-
• 1,2-Naphthalenedione, 7-methyl-3-(1-methylethyl)-8-(4-methyl-4-pentenyl)-
• 7-methyl-8-(4-methylpent-4-enyl)-3-propan-2-ylnaphthalene-1,2-dione
• aethiopinone
• DTXSID00229714
• 79491-58-0

• Inchi： 1S/C20H24O2/c1-12(2)7-6-8-16-14(5)9-10-15-11-17(13(3)4)19(21)20(22)18(15)16/h9-11,13H,1,6-8H2,2-5H3
• InChI Key： CAAYVGWMDZSZAD-UHFFFAOYSA-N
• SMILES： C12C(=O)C(=O)C(C(C)C)=CC1=CC=C(C)C=2CCCC(C)=C

Computed Properties

• Exact Mass: 296.178
• Monoisotopic Mass: 296.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 436.2°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.544

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones